Cas no 2228787-26-4 (3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol)

3-(3,4-Difluoro-2-methoxyphenyl)propane-1-thiol is a fluorinated aromatic thiol compound characterized by its unique structural features, including a difluoromethoxyphenyl group and a terminal thiol functionality. This compound is of interest in organic synthesis and material science due to its potential as a building block for pharmaceuticals, agrochemicals, and specialty polymers. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, while the thiol group offers reactivity for conjugation or cross-linking applications. Its well-defined molecular structure ensures consistency in synthetic pathways, making it a valuable intermediate for researchers developing advanced chemical entities. Proper handling under inert conditions is recommended due to the thiol's sensitivity to oxidation.

3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol structure

2228787-26-4 structure

Product Name:3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol

CAS No:2228787-26-4

MF:C₁₀H₁₂F₂OS

MW:218.263488769531

CID:5832348

PubChem ID:165845524

Update Time:2025-06-08

3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol
- EN300-1799544
- 2228787-26-4
- Inchi： 1S/C10H12F2OS/c1-13-10-7(3-2-6-14)4-5-8(11)9(10)12/h4-5,14H,2-3,6H2,1H3
- InChI Key： USWYPNOHTIQCEQ-UHFFFAOYSA-N
- SMILES： SCCCC1C=CC(=C(C=1OC)F)F

Computed Properties

Exact Mass: 218.05769250g/mol
Monoisotopic Mass: 218.05769250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 10.2Å²

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Enamine	EN300-1799544-1g	3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol	2228787-26-4	1g	$914.0	2023-09-19
Enamine	EN300-1799544-5g	3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol	2228787-26-4	5g	$2650.0	2023-09-19
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Enamine	EN300-1799544-0.05g	3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol	2228787-26-4	0.05g	$768.0	2023-09-19
Enamine	EN300-1799544-0.1g	3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol	2228787-26-4	0.1g	$804.0	2023-09-19
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Enamine	EN300-1799544-1.0g	3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol	2228787-26-4	1g	$914.0	2023-06-02
Enamine	EN300-1799544-2.5g	3-(3,4-difluoro-2-methoxyphenyl)propane-1-thiol	2228787-26-4	2.5g	$1791.0	2023-09-19
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